Cas no 1784639-12-8 (4-Bromo-1-chloro-5-methoxyisoquinoline)

• Product Name: 4-Bromo-1-chloro-5-methoxyisoquinoline
• CAS No: 1784639-12-8
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• MDL: MFCD30751967
• CID: 4779153
• Update Time: 2025-08-05

4-Bromo-1-chloro-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-5-methoxyisoquinoline

• MDL： MFCD30751967
• Inchi： 1S/C10H7BrClNO/c1-14-8-4-2-3-6-9(8)7(11)5-13-10(6)12/h2-5H,1H3
• InChI Key： ZYCDSKSRVSCMGD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC=C(C=21)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-1-chloro-5-methoxyisoquinoline

4-Bromo-1-chloro-5-methoxyisoquinoline: A Comprehensive Overview

4-Bromo-1-chloro-5-methoxyisoquinoline, with the CAS number 1784639-12-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of bromine, chlorine, and methoxy groups at specific positions on the isoquinoline skeleton imparts unique chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 4-bromo-1-chloro-5-methoxyisoquinoline involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing such complex heterocycles with high precision.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Isoquinolines are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The substitution pattern in 4-bromo-1-chloro-5-methoxyisoquinoline allows for further functionalization, enabling researchers to explore its efficacy as a lead compound in various therapeutic areas. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression, making it a candidate for anticancer drug development.

In addition to its medicinal applications, 4-bromo-1-chloro-5-methoxyisoquinoline has found utility in materials science. Its rigid aromatic structure and electron-withdrawing substituents make it an attractive candidate for use in organic electronics. Researchers have investigated its role as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable charge transfer complexes has further enhanced its appeal in this field.

The chemical stability and reactivity of 4-bromo-1-chloro-5-methoxyisoquinoline are influenced by the electronic effects of its substituents. The bromine atom at position 4 introduces an electron-withdrawing effect, which increases the electrophilicity of the ring system. Conversely, the methoxy group at position 5 donates electrons through resonance, counteracting the withdrawal effect to some extent. This balance of electronic effects renders the compound highly reactive under specific conditions while maintaining stability under ambient conditions.

From an analytical standpoint, the characterization of 4-bromo-1-chloro-5-methoxyisoquinoline has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring the quality and consistency of the compound during synthesis and application.

In conclusion, 4-bromo-1-chloro-5-methoxyisoquinoline is a multifaceted compound with vast potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application-oriented research, underscore its importance as a key molecule in contemporary chemistry. As research continues to unfold, this compound is expected to pave the way for innovative solutions in drug discovery and materials science.